N-methyl-N-(propan-2-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-methyl-N-(propan-2-yl)piperidine-3-carboxamide” is a chemical compound with the CAS Number: 1016708-29-4 . It has a molecular weight of 184.28 .
Molecular Structure Analysis
The InChI code for “N-methyl-N-(propan-2-yl)piperidine-3-carboxamide” is 1S/C10H20N2O/c1-8(2)12(3)10(13)9-5-4-6-11-7-9/h8-9,11H,4-7H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“N-methyl-N-(propan-2-yl)piperidine-3-carboxamide” is a liquid at room temperature . It has a molecular weight of 184.28 .Scientific Research Applications
- NMP3C derivatives have shown promise as potential anticancer agents. Researchers have explored their ability to inhibit tumor growth, induce apoptosis, and interfere with cancer cell signaling pathways. Further studies are needed to optimize their efficacy and safety profiles .
- Some NMP3C analogs exhibit antiviral properties. They may interfere with viral replication or entry mechanisms, making them potential candidates for developing antiviral drugs. Investigations into their mode of action and selectivity against specific viruses are ongoing .
- Piperidine derivatives, including NMP3C, have been investigated for their antimalarial activity. These compounds may target essential enzymes or pathways in Plasmodium species, which cause malaria. Their potential as adjunct therapies or prophylactic agents is under scrutiny .
- NMP3C derivatives have demonstrated antibacterial and antifungal properties. Researchers have explored their efficacy against various pathogens, including drug-resistant strains. Mechanistic studies are crucial to understanding their mode of action .
- Piperidine-based compounds, including NMP3C, may possess analgesic and anti-inflammatory properties. These effects could be relevant for managing pain and inflammation in various conditions. Further preclinical and clinical studies are necessary to validate their potential .
- Some piperidine derivatives, such as NMP3C, have been investigated for their neuroprotective effects. They may modulate neurotransmitter systems, enhance cognitive function, and protect against neurodegenerative diseases like Alzheimer’s. However, more research is needed to establish their therapeutic value .
Anticancer Potential
Antiviral Activity
Antimalarial Agents
Antimicrobial Applications
Analgesic and Anti-Inflammatory Effects
Neuroprotective and Anti-Alzheimer’s Activity
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
N-methyl-N-propan-2-ylpiperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O/c1-8(2)12(3)10(13)9-5-4-6-11-7-9/h8-9,11H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXRIXTMBHOHTKR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C)C(=O)C1CCCNC1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-N-(propan-2-yl)piperidine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.